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Compound of Interest

Compound Name: 2-Amino-4,5-diphenylthiazole

Cat. No.: B183397 Get Quote

Introduction

The Hantzsch thiazole synthesis, first described by Arthur Hantzsch in 1887, is a classic and

versatile method for the preparation of thiazole derivatives.[1] The reaction typically involves

the condensation of an α-haloketone with a thioamide. This synthetic route is renowned for its

simplicity, high yields, and the stability of the resulting thiazole products.[2] Thiazole moieties

are significant structural motifs found in a wide array of pharmaceuticals and biologically active

compounds, exhibiting properties such as antibacterial, antifungal, anti-inflammatory, and

anticancer activities.[3][4][5]

This application note details the synthesis of a specific derivative, 2-Amino-4,5-
diphenylthiazole, a compound with potential applications in medicinal chemistry and materials

science. The protocol utilizes 2-chloro-1,2-diphenylethanone (α-chlorodeoxybenzoin) as the α-

haloketone and thiourea as the thioamide component. The resulting trisubstituted

aminothiazole serves as a valuable building block for the development of novel therapeutic

agents and functional materials.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for the synthesis of 2-Amino-4,5-
diphenylthiazole. The primary reactants are 2-chloro-1,2-diphenylethanone and thiourea.
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Parameter Value Reference

Starting Material 1 2-chloro-1,2-diphenylethanone [4]

Molar Mass 230.69 g/mol N/A

Starting Material 2 Thiourea [4]

Molar Mass 76.12 g/mol N/A

Product 2-Amino-4,5-diphenylthiazole [4]

Molecular Formula C₁₅H₁₂N₂S N/A

Molar Mass 252.34 g/mol N/A

Reaction Yield 63–68% [4]

Melting Point
123.6–125.5 °C (for a

derivative)
[4]

Appearance Solid [4]

Experimental Protocol
This protocol outlines the synthesis of 2-Amino-4,5-diphenylthiazole via the Hantzsch

thiazole synthesis.[4]

Materials:

2-chloro-1,2-diphenylethanone (49.48 mmol)

Thiourea (54.43 mmol)

95% Ethanol (100 mL)

10% Sodium Hydroxide (NaOH) solution

Ice water

250 mL round-bottom flask
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Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Buchner funnel)

Beakers

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, combine 2-chloro-1,2-diphenylethanone

(11.4 g, 49.48 mmol) and thiourea (4.1 g, 54.43 mmol).

Solvent Addition: Add 100 mL of 95% ethanol to the flask.

Reflux: Place a magnetic stir bar in the flask, attach a reflux condenser, and heat the mixture

to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for

approximately five hours.

Reaction Monitoring: The progress of the reaction can be monitored using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour

the reaction mixture into a beaker containing ice water to precipitate the product.

Isolation: Remove the bulk of the ethanol under reduced pressure. Basify the remaining

aqueous mixture to a pH of 7-8 using a 10% NaOH solution, which will cause a significant

amount of solid to precipitate.

Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water,

and then recrystallize the crude product from methanol to obtain the purified 2-Amino-4,5-
diphenylthiazole.

Drying: Dry the final product thoroughly before characterization.
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Visualizations
Reaction Workflow Diagram

Workflow for Hantzsch Synthesis of 2-Amino-4,5-diphenylthiazole
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Caption: A flowchart illustrating the key steps in the synthesis of 2-Amino-4,5-
diphenylthiazole.

Reaction Mechanism Diagram

Mechanism of Hantzsch Thiazole Synthesis
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Caption: A simplified diagram of the Hantzsch thiazole synthesis reaction mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synarchive.com [synarchive.com]

2. chemhelpasap.com [chemhelpasap.com]

3. courseware.cutm.ac.in [courseware.cutm.ac.in]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Hantzsch Thiazole Synthesis of 2-
Amino-4,5-diphenylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183397#hantzsch-thiazole-synthesis-for-2-amino-4-
5-diphenylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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